A hierarchical carbon nanotube-loaded glass-filter composite paper interlayer with outstanding electrolyte uptake properties for high-performance lithium–sulphur batteries†

Nanoscale Pub Date: 2015-05-11 DOI: 10.1039/C5NR02637G

Abstract

A hierarchical CNT-loaded GF composite paper interlayer was fabricated by a sonication method. In this study, the GF paper offers outstanding electrolyte uptake, which is essential for preserving dissolved polysulphides, and the CNT networks provide a fast electron pathway for insulating the active materials. The GF/CNT interlayer-loaded Li–S cell exhibited a high capacity and long-term cycling performance.

Graphical abstract: A hierarchical carbon nanotube-loaded glass-filter composite paper interlayer with outstanding electrolyte uptake properties for high-performance lithium–sulphur batteries
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